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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

5-Chlorosalicylaldehyde, tailored for researchers, scientists, and professionals in drug

development.

Hazard Identification and Safety Summary
5-Chlorosalicylaldehyde is a chemical that requires careful handling due to its potential health

and environmental risks. It is classified as hazardous, causing skin and serious eye irritation,

and may lead to respiratory irritation.[1][2][3] Furthermore, it is very toxic to aquatic life.[1][2][3]

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2][3]

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling 5-Chlorosalicylaldehyde.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166)

or goggles. A face shield may

be necessary for larger

quantities.

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious clothing.

To prevent skin contact which

causes irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (such as a dust

mask type N95) should be

used if exposure limits are

exceeded, if irritation is

experienced, or if dust is

generated.

To protect against respiratory

irritation from inhaling the

powder.[1]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of 5-Chlorosalicylaldehyde
from receipt to use.

Preparation and Engineering Controls
Ventilation: Always handle 5-Chlorosalicylaldehyde in a well-ventilated area.[1] A fume

hood is highly recommended to minimize inhalation exposure.

Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety

shower are in close proximity to the workstation.[1]

Inert Atmosphere: As the chemical is air-sensitive, consider handling it under an inert

atmosphere (e.g., nitrogen or argon) for reactions requiring prolonged exposure to air.[1][3]
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Handling the Chemical
Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[2]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke in the laboratory.

Grounding: Take precautionary measures against static discharges.

Storage
Container: Keep the container tightly closed in a dry and cool place.[1][3]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][3]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 5-Chlorosalicylaldehyde and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification
This chemical is considered a hazardous waste.[1] Chemical waste generators must consult

local, regional, and national regulations for complete and accurate classification.[1]

Disposal of Unused Product
Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company.[2]

Incineration: One approved method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Environmental Precaution: Do not let the product enter drains, as it is very toxic to aquatic

organisms.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14069~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:12:50~~5-Chlorosalicylaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14069~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:12:50~~5-Chlorosalicylaldehyde~~
https://www.benchchem.com/product/b124248?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Packaging
Dispose of contaminated packaging as unused product.[2] Empty containers should be triple

rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5-
Chlorosalicylaldehyde.
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Caption: Workflow for Safe Handling of 5-Chlorosalicylaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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